Bronopol

Specification

• Description: 2-bromo-2-nitropropane-1,3-diol appears as white crystals. Ignite easily and burn readily. May detonate under strong shock. Decomposes when heated, evolving toxic gases. Toxic by skin absorption, inhalation or ingestion.; Bronopol is a nitro compound.; Bronopol, or 2-Bromo-2-nitro-1,3-propanediol, is an organic compound with wide-spectrum antimicrobial properties. First synthesized in 1897, bronopol was primarily used as a preservative for pharmaceuticals and was registered in the United States in 1984 for use in industrial bactericides, slimicides and preservatives. Bronopol is used as a microbicide or microbiostat in various commercial and industrial applications, including oil field systems, air washer systems, air conditioning or humidifying systems, cooling water systems, papermills, absorbent clays, metal working fluids, printing inks, paints, adhesives and consumer products. Compared to other aliphatic halogen-nitro compounds, bronopol is more stable to hydrolysis in aqueous media under normal conditions. The inhibitory activity against various bacteria, including Pseudomonas aeruginosa, was demonstrated in vitro. The agent is largely available commercially as an antibacterial for a variety of industrial purposes while it is predominantly available for purchase as a pet animal litter antibacterial at the domestic consumer level. Nevertheless, ongoing contemporary re-evaluations of bronopol use in large markets such as Canada now place various compositional and product restrictions on the use of the agent in cosmetic products and in other products where it may not primarily be used in the role of a non-medicinal preservative antimicrobial.; Bronopol is a Standardized Chemical Allergen. The physiologic effect of bronopol is by means of Increased Histamine Release, and Cell-mediated Immunity.; Bronopol is a chemical compound of bromine and an antimicrobial substance. It is used as a preservative in pharmaceuticals, as well as numerous consumer products such as shampoos and cosmetics. It is also used as an antimicrobial in many industrial environments such as paper mills, oil exploration and production facilities, as well as cooling water disinfection plants. Its use is declining due to its recognized potential to decompose into carcinogenic nitrosamines. It is also a formaldehyde releaser. (L643, L1893); See also: Bronopol; glycerin (component of) ... View More ...
• CAS No.: 52-51-7
• Molecular Formula: C3H6BrNO4; HOCH2CBr(NO2)CH2OH; C3H6O4BrN
• Molecular Weight: 199.99 g/mol
• IUPAC Name: 2-bromo-2-nitropropane-1,3-diol
• Standard InChI: InChI=1S/C3H6BrNO4/c4-3(1-6,2-7)5(8)9/h6-7H,1-2H2
• Standard InChI Key: LVDKZNITIUWNER-UHFFFAOYSA-N
• SMILES: C(C(CO)([N+](=O)[O-])Br)O
• Canonical SMILES: C(C(CO)([N+](=O)[O-])Br)O
• Appearance: White Crystals
• Boiling Point: 305.1 °F at 760 mmHg (NTP, 1992)
• Colorform: White crystalline powder; Crystals from ethyl acetate-chloroform
• Flash Point: 167 °C
• Melting Point: 266 to 271 °F (NTP, 1992); 123-130; 131.5 °C; 120-122 °C